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Compound of Interest

Compound Name: Chlorine nitrate

Cat. No.: B078553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for chlorine nitrate (ClONO₂). The information is compiled from established databases and

scientific literature to support advanced research and development activities. This document

focuses on the standard enthalpy of formation, standard molar entropy, and ideal gas heat

capacity, presenting quantitative data in structured tables and detailing the experimental

methodologies used for their determination.

Core Thermochemical Data
The thermochemical properties of chlorine nitrate are crucial for understanding its stability,

reactivity, and behavior in various chemical systems. The following tables summarize the key

experimentally determined and calculated values.

Table 1: Standard Enthalpy of Formation of Chlorine
Nitrate (Gas Phase)
The standard enthalpy of formation (ΔHf°) is the change in enthalpy when one mole of a

compound is formed from its constituent elements in their standard states.
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Property Value (kJ/mol) Method Source

Standard Enthalpy of

Formation (ΔfH°gas)
-202.05

Joback Method

(Calculated)
Cheméo[1]

Note: The Joback method is a group contribution method used for the estimation of

thermochemical properties of organic compounds. While useful, it is a calculated value and

may differ from experimental determinations.

Table 2: Standard Molar Entropy and Heat Capacity of
Chlorine Nitrate (Gas Phase)
Standard molar entropy (S°) is the entropy content of one mole of a substance under standard

state conditions. Heat capacity (Cp) is the amount of heat required to raise the temperature of

a substance by one degree Celsius.

Property Value Units Source

Standard Molar

Entropy (S°)

Data not explicitly

found in search

results

J/(mol·K)

Ideal Gas Heat

Capacity (Cp,gas)

Data not explicitly

found in search

results

J/(mol·K) Cheméo[1]

Note: While specific experimental values for standard molar entropy and ideal gas heat

capacity were not located in the initial search, these properties are fundamentally linked to the

vibrational frequencies and rotational constants of the molecule, which can be determined

experimentally through spectroscopic methods.

Experimental Protocols for Thermochemical Data
Determination
The determination of accurate thermochemical data relies on precise experimental techniques.

The following sections describe the general methodologies employed for measuring the
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enthalpy of formation, entropy, and heat capacity of compounds like chlorine nitrate.

Determination of Enthalpy of Formation by Calorimetry
The enthalpy of formation of a compound is typically determined indirectly through reaction

calorimetry. This involves measuring the heat change associated with a chemical reaction

involving the compound of interest.

Experimental Workflow for Reaction Calorimetry:
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Sample Preparation

Calorimetric Measurement

Enthalpy Calculation

Synthesis and Purification
of Chlorine Nitrate

Characterization of Purity
(e.g., Spectroscopy, Chromatography)

Reaction in a Calorimeter
(e.g., Bomb or Solution Calorimeter)

Measure Temperature Change (ΔT)

Calculate Heat of Reaction (q_rxn)

Apply Hess's Law

Calculate Enthalpy of Formation
of Chlorine Nitrate (ΔHf°)

Use Known Enthalpies of Formation
of Reactants and Other Products
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Experimental Measurements

Derived Molecular Properties

Statistical Mechanics Calculation

Infrared & Raman Spectroscopy

Vibrational Frequencies

Microwave Spectroscopy

Rotational Constants

Calculate Molecular
Partition Function (q)

Molecular Geometry

Standard Molar Entropy (S°) Ideal Gas Heat Capacity (Cp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Thermochemical
Properties of Chlorine Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078553#thermochemical-data-for-chlorine-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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